![molecular formula C14H12O2 B066333 2'-Methylbiphenyl-3-carboxylic acid CAS No. 168618-44-8](/img/structure/B66333.png)
2'-Methylbiphenyl-3-carboxylic acid
Overview
Description
2'-Methylbiphenyl-3-carboxylic acid is a compound related to biphenyl carboxylic acids, which have been extensively studied for their various chemical and physical properties.
Synthesis Analysis
- The synthesis of related biphenyl carboxylic acids often involves starting materials like bromodiphenyl or diphenyl derivatives undergoing processes such as acetylation and haloform reaction. For example, 4'-Bromobiphenyl-4-carboxylic acid was synthesized with a total yield of up to 95% using these methods (Zhu Yan-lon, 2015).
Molecular Structure Analysis
- The crystal structure of similar biphenyl carboxylic acids, like 2'-iodobiphenyl-4-carboxylic acid, was determined using X-ray diffraction, revealing features like hydrogen-bonded dimers and specific angles between phenyl rings (H. H. Sutherland, 1970).
Chemical Reactions and Properties
- Biphenyl carboxylic acids undergo various substitution reactions. For instance, nitration of benzo[b]thiophen-2-carboxylic acid and its derivatives resulted in multiple substitution products, revealing the reactivity of these compounds under different conditions (J. Cooper & R. M. Scrowston, 1971).
Physical Properties Analysis
- The physical properties of similar compounds like 3,3',5-trihydroxybiphenyl-2-carboxylic acid were studied, providing insights into their solubility, melting points, and other physical characteristics (C. Z. Wang, U. H. Maier, & M. Zenk, 2000).
Chemical Properties Analysis
- The chemical properties, such as reactivity and stability, of biphenyl carboxylic acids are influenced by their structure and substituents. For example, the presence of methyl groups in certain positions can affect the compound's reactivity and the types of reactions it undergoes (Yu Zhang, Pengfei Yuan, Yanyan Zhu, & Gang Li, 2013).
Scientific Research Applications
Metal-Organic Frameworks : Guo et al. (2017) reported the synthesis of a heterometallic metal-organic framework using a derivative of 2-methylbiphenyl-4,4'-dicarboxylate. This compound exhibits thermal stability and bright-blue fluorescence, indicating potential applications in material science and luminescence-based technologies (Guo, Ma, & Guo, 2017).
Antimicrobial and Anticonvulsant Activities : Küçükgüzel et al. (2003) synthesized diflunisal hydrazide-hydrazones derivatives of 2',4'-difluoro-4-hydroxybiphenyl-3-carboxylic acid. These compounds exhibited notable antimicrobial activities and showed potential as anticonvulsant agents (Küçükgüzel, Mazi, Şahin, Oztürk, & Stables, 2003).
Geological Studies : Alexander et al. (1986) analyzed the presence of 2-methylbiphenyl in ancient sediments and petroleums, suggesting its use as a thermal maturity indicator for crude oils (Alexander, Cumbers, & Kagi, 1986).
Chemical Extraction : Kumar and Babu (2009) investigated the extraction of pyridine-3-carboxylic acid using various diluents. Their research contributes to the production and purification processes in the food, pharmaceutical, and biochemical industries (Kumar & Babu, 2009).
Synthesis of Protected Carboxylic Acids : Arai et al. (1998) developed a novel reagent for protecting carboxylic acids. Their approach is significant for various chemical syntheses, especially in medicinal chemistry (Arai, Tokuyama, Linsell, & Fukuyama, 1998).
Antithrombotic Therapy : Wong et al. (2015) studied BMS-654457, a compound related to biphenyl-2-carboxylic acid, as an inhibitor of factor XIa, showcasing its potential in antithrombotic therapy with minimal impact on bleeding time (Wong et al., 2015).
Safety and Hazards
When handling 2’-Methylbiphenyl-3-carboxylic acid, it is advised to avoid dust formation, breathing mist, gas or vapours, and contact with skin and eyes . Use personal protective equipment and ensure adequate ventilation . It is also recommended to store in a well-ventilated place and keep the container tightly closed .
properties
IUPAC Name |
3-(2-methylphenyl)benzoic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H12O2/c1-10-5-2-3-8-13(10)11-6-4-7-12(9-11)14(15)16/h2-9H,1H3,(H,15,16) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IAZJDWZUCUHVPQ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CC=C1C2=CC(=CC=C2)C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H12O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80374918 | |
Record name | 2'-Methyl[1,1'-biphenyl]-3-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80374918 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
212.24 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
168618-44-8 | |
Record name | 2'-Methyl[1,1'-biphenyl]-3-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80374918 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2'-Methyl-biphenyl-3-carboxylic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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